![molecular formula C11H12N2O5S B6182289 methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate CAS No. 1403384-97-3](/img/no-structure.png)
methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate
Overview
Description
Methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate (MDCNB) is a synthetic compound which is used in a variety of scientific research applications. It is an organic compound which is synthesized from dimethylcarbamoyl chloride and sodium nitrobenzoate in a two-step process. MDCNB is a colorless, odorless, and stable compound which is widely used in the field of biochemistry and physiology.
Scientific Research Applications
Methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate is used in a variety of scientific research applications. It is widely used in biochemical and physiological studies, as it can be used to measure the activity of enzymes, proteins, and other biological molecules. In addition, methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate is used in the study of cell signaling pathways, as it can be used to measure the activity of intracellular signaling pathways. Furthermore, methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate is used in the study of gene expression and gene regulation, as it can be used to measure the activity of transcription factors.
Mechanism of Action
Methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate is an organic compound which acts by binding to the active site of enzymes, proteins, and other biological molecules. Once bound, methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate acts as a competitive inhibitor, blocking the action of the target molecule. This inhibition of the target molecule can be used to measure the activity of the target molecule, as well as to study the mechanism of action of the target molecule.
Biochemical and Physiological Effects
methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, proteins, and other biological molecules. In addition, methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate has been shown to inhibit the activity of intracellular signaling pathways, as well as the expression of genes and the regulation of gene expression.
Advantages and Limitations for Lab Experiments
The use of methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate in laboratory experiments has several advantages. It is a stable and odorless compound, making it easy to store and handle. In addition, it is a competitive inhibitor, making it useful for measuring the activity of enzymes, proteins, and other biological molecules. Furthermore, it is a colorless compound, making it easy to detect in laboratory experiments.
The use of methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate in laboratory experiments also has several limitations. It is not a highly specific inhibitor, meaning that it can bind to other molecules in addition to its intended target. Furthermore, it is not a highly potent inhibitor, meaning that it may not be able to inhibit the activity of its intended target at low concentrations.
Future Directions
There are a number of potential future directions for the use of methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate in scientific research. One potential direction is the use of methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate in drug discovery and development, as it could be used to identify and characterize new drug targets. Another potential direction is the use of methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate in the study of disease pathways, as it could be used to identify and characterize disease-associated pathways. Finally, methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate could be used to develop new diagnostic and therapeutic strategies, as it could be used to identify and characterize biomarkers of disease.
Synthesis Methods
Methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate is synthesized from dimethylcarbamoyl chloride and sodium nitrobenzoate in a two-step process. The first step involves the reaction of dimethylcarbamoyl chloride and sodium nitrobenzoate in the presence of an acid catalyst. This reaction produces methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoic acid, which is then converted to methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate via a second reaction with sodium hydroxide. The final product is a colorless and odorless compound which is stable under normal laboratory conditions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate involves the reaction of 2-nitrobenzoic acid with thionyl chloride to form 2-chloro-5-nitrobenzoic acid, which is then reacted with methyl mercaptan and dimethylamine to yield the final product.", "Starting Materials": [ "2-nitrobenzoic acid", "thionyl chloride", "methyl mercaptan", "dimethylamine" ], "Reaction": [ "2-nitrobenzoic acid is reacted with thionyl chloride in the presence of a catalyst such as pyridine to form 2-chloro-5-nitrobenzoic acid.", "2-chloro-5-nitrobenzoic acid is then reacted with methyl mercaptan in the presence of a base such as triethylamine to form methyl 2-(mercaptomethyl)-5-nitrobenzoate.", "Finally, methyl 2-(mercaptomethyl)-5-nitrobenzoate is reacted with dimethylamine in the presence of a catalyst such as palladium on carbon to yield methyl 2-[(dimethylcarbamoyl)sulfanyl]-5-nitrobenzoate." ] } | |
CAS RN |
1403384-97-3 |
Molecular Formula |
C11H12N2O5S |
Molecular Weight |
284.3 |
Purity |
95 |
Origin of Product |
United States |
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